2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-1-(2,4-dichlorophenyl)ethanone

• IUPAC Name: 2-[[5-(1,3-benzodioxol-5-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2,4-dichlorophenyl)ethanone
• InChI: InChI=1S/C19H15Cl2N3O3S/c1-2-24-18(11-3-6-16-17(7-11)27-10-26-16)22-23-19(24)28-9-15(25)13-5-4-12(20)8-14(13)21/h3-8H,2,9-10H2,1H3
• InChI Key: JVVQTFMLROBHAT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H15Cl2N3O3S
• Molecular Weight: 436.3 g/mol

Description

2-{[5-(1,3-benzodioxol-5-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-1-(2,4-dichlorophenyl)ethanone is a useful research compound. Its molecular formula is C19H15Cl2N3O3S and its molecular weight is 436.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.0211179 g/mol and the complexity rating of the compound is 561. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Structural Insights

One study describes the synthesis and structure of a related compound, highlighting the dihedral angles formed by its molecular structure and weak intermolecular hydrogen bonds, which could be significant for understanding the reactivity and interaction of similar compounds in various chemical environments (Xu et al., 2005).

Antimicrobial and Antitumor Potential

Another aspect of research focuses on the synthesis of fused 1,2,4-triazine derivatives, which have been evaluated for their potential antimicrobial and antitumor activities. This research could imply that compounds with similar triazole functionalities, like the compound , may also possess significant biological activities (Abd El-Moneim et al., 2015).

Environmental Impact and Analysis

The detection and analysis of benzophenones and related compounds in environmental samples, such as sediments and sewage sludge, have been a subject of study. This research points to the environmental presence and potential effects of synthetic organic compounds, including those with benzodioxol and dichlorophenyl groups (Zhang et al., 2011).

Photophysical Properties

Investigations into the photophysical properties of compounds containing triazolyl groups reveal insights into their UV-visible absorption and fluorescence spectra, which are crucial for applications in materials science and photodynamic therapy (Liu et al., 2010).

Corrosion Inhibition

Research on the use of triazole derivatives as corrosion inhibitors for mild steel in hydrochloric acid environments demonstrates the potential application of similar compounds in protecting metals against corrosion. This suggests that the compound , with its triazole functionality, may also serve as a corrosion inhibitor under certain conditions (Jawad et al., 2020).